N'-[(1E)-1-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethyl]naphthalene-1-carbohydrazide

• Molecular Formula: C19H16N2O3
• Molecular Weight: 320.3 g/mol
• IUPAC Name: N//'-[(1E)-1-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethyl]naphthalene-1-carbohydrazide
• InChI: InChI=1S/C19H16N2O3/c1-12(15-10-9-14(22)11-18(15)23)20-21-19(24)17-8-4-6-13-5-2-3-7-16(13)17/h2-11,20,23H,1H3,(H,21,24)/b15-12+
• InChI Key: AGWXIGWIANFWKQ-NTCAYCPXSA-N
• Isomeric SMILES: C/C(=C\1/C=CC(=O)C=C1O)/NNC(=O)C2=CC=CC3=CC=CC=C32
• SMILES: CC(=C1C=CC(=O)C=C1O)NNC(=O)C2=CC=CC3=CC=CC=C32

Description

N'-[(1E)-1-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethyl]naphthalene-1-carbohydrazide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N'-[(1E)-1-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethyl]naphthalene-1-carbohydrazide is not fully understood. However, it is believed to exert its pharmacological effects through the inhibition of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins. Prostaglandins are mediators of inflammation and pain, and their inhibition results in anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
N'-[(1E)-1-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethyl]naphthalene-1-carbohydrazide has been shown to have anti-inflammatory, analgesic, and antioxidant effects in various animal models. It has also been found to exhibit cytotoxicity against cancer cells and to have the ability to form metal complexes. However, further research is needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

The advantages of using N'-[(1E)-1-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethyl]naphthalene-1-carbohydrazide in lab experiments include its potential anti-inflammatory, analgesic, and antioxidant properties, as well as its ability to form metal complexes. However, its limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

For research on N'-[(1E)-1-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethyl]naphthalene-1-carbohydrazide include investigating its potential applications in the treatment of various diseases, such as cancer and inflammation. Further research is also needed to fully understand its mechanism of action and potential side effects. In addition, its potential use in the development of sensors and other electronic devices should be explored.

Synthesis Methods

The synthesis of N'-[(1E)-1-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethyl]naphthalene-1-carbohydrazide involves the reaction of naphthalene-1-carbohydrazide with 2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethyl. The reaction is carried out in the presence of a suitable solvent and catalyst under controlled conditions. The yield of the reaction depends on the purity of the starting materials and the reaction conditions.

Scientific Research Applications

N'-[(1E)-1-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethyl]naphthalene-1-carbohydrazide has been studied for its potential applications in various fields. In the field of medicine, it has been investigated for its anti-inflammatory, analgesic, and antioxidant properties. In the field of chemistry, it has been studied for its ability to form metal complexes and act as a ligand. In the field of materials science, it has been researched for its potential use in the development of sensors and other electronic devices.